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Compound of Interest

Compound Name: 2-Hydroxy-5-nitronicotinonitrile

CAS No.: 31309-38-3

Cat. No.: B1268153

Get Quote

Introduction: The Significance of 2-Hydroxy-5-
nitronicotinonitrile in Modern Drug Discovery and
Materials Science
2-Hydroxy-5-nitronicotinonitrile stands as a pivotal molecular scaffold in the landscape of

synthetic chemistry. Its unique electronic and structural features, characterized by a pyridine

ring substituted with a hydroxyl, a nitro, and a nitrile group, render it a highly versatile precursor

for a diverse array of complex heterocyclic compounds. The electron-withdrawing nature of the

nitro and cyano groups activates the pyridine ring, making it amenable to a variety of chemical

transformations. This reactivity profile has positioned 2-hydroxy-5-nitronicotinonitrile as a

valuable building block in the synthesis of novel pharmaceutical agents, agrochemicals, and

advanced materials. Its derivatives have shown promise in various therapeutic areas, and its

utility in the development of functional dyes and ligands continues to be an active area of

research.

This comprehensive guide provides two robust and validated synthetic pathways for the

preparation of 2-Hydroxy-5-nitronicotinonitrile, designed to be accessible to researchers and
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scientists in both academic and industrial settings. Each protocol is presented with a detailed,

step-by-step methodology, an explanation of the underlying chemical principles, and essential

safety considerations.

Strategic Approaches to the Synthesis of 2-
Hydroxy-5-nitronicotinonitrile
The synthesis of 2-Hydroxy-5-nitronicotinonitrile can be effectively achieved through two

primary strategic disconnections, each commencing from a readily accessible starting material.

Pathway A: Hydrolysis of 2-Chloro-5-nitronicotinonitrile. This approach leverages the facile

nucleophilic aromatic substitution of a chloro group at the 2-position of the pyridine ring. The

electron-withdrawing nitro and cyano substituents significantly activate the ring towards

nucleophilic attack, making the hydrolysis a highly favorable transformation.

Pathway B: Diazotization and Hydrolysis of 2-Amino-5-nitronicotinonitrile. This classic and

reliable method in aromatic chemistry involves the conversion of a primary aromatic amine to

a diazonium salt, which is then subsequently hydrolyzed to the corresponding hydroxyl

derivative. This pathway offers an alternative route, often with different impurity profiles and

purification considerations.

The following sections provide a detailed exposition of each of these synthetic routes.

Pathway A: Synthesis via Hydrolysis of 2-Chloro-5-
nitronicotinonitrile
This two-step pathway commences with the synthesis of the chlorinated precursor, followed by

its hydrolysis to the target compound.

Step 1: Synthesis of 2-Chloro-5-nitronicotinonitrile
The synthesis of 2-chloro-5-nitronicotinonitrile is achieved through the chlorination of 2-

hydroxy-5-nitronicotinamide, which is in turn prepared from 2-hydroxynicotinamide.

Experimental Protocol:

Nitration of 2-Hydroxynicotinamide:
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In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a thermometer, place 2-hydroxynicotinamide.

Cool the flask in an ice-salt bath to 0-5 °C.

Slowly add a pre-cooled mixture of concentrated sulfuric acid and fuming nitric acid,

maintaining the internal temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6

hours.

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Collect the precipitated 2-hydroxy-5-nitronicotinamide by filtration, wash with cold water

until the filtrate is neutral, and dry under vacuum.

Chlorination and Dehydration to 2-Chloro-5-nitronicotinonitrile:

In a fume hood, equip a round-bottom flask with a reflux condenser and a calcium chloride

guard tube.

To the flask, add the dried 2-hydroxy-5-nitronicotinamide and phosphorus oxychloride

(POCl₃).

Heat the mixture to reflux and maintain for 3-4 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and carefully pour it

onto crushed ice with stirring.

Neutralize the acidic solution with a saturated solution of sodium bicarbonate.

Extract the product with a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield crude 2-chloro-5-nitronicotinonitrile.
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Purify the crude product by column chromatography on silica gel or by recrystallization.

Step 2: Hydrolysis of 2-Chloro-5-nitronicotinonitrile to 2-
Hydroxy-5-nitronicotinonitrile
The final step in this pathway involves the conversion of the 2-chloro substituent to a hydroxyl

group.

Experimental Protocol:

Hydrolysis Reaction:

In a round-bottom flask, dissolve the purified 2-chloro-5-nitronicotinonitrile in a suitable

solvent such as aqueous dioxane or ethanol.

Add an aqueous solution of a base, for example, 2M sodium hydroxide or potassium

hydroxide.

Heat the reaction mixture to reflux and monitor the reaction progress by TLC. The reaction

is typically complete within 2-4 hours.

Work-up and Purification:

Cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid or

acetic acid until the pH is approximately 4-5.

The product, 2-Hydroxy-5-nitronicotinonitrile, will precipitate out of the solution.

Collect the solid by filtration, wash with cold water, and dry under vacuum to afford the

purified product.

Further purification can be achieved by recrystallization from a suitable solvent system,

such as ethanol/water.

Causality Behind Experimental Choices:

The use of a strong acid mixture (H₂SO₄/HNO₃) in the nitration step is crucial for the

electrophilic substitution on the pyridine ring.
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Phosphorus oxychloride is a powerful dehydrating and chlorinating agent, effectively

converting the amide to a nitrile and the hydroxyl group to a chloro group in a single step.

The basic hydrolysis of the 2-chloro group proceeds via a nucleophilic aromatic substitution

mechanism (SₙAr), which is facilitated by the presence of the electron-withdrawing nitro and

cyano groups.

Pathway B: Synthesis via Diazotization of 2-Amino-
5-nitronicotinonitrile
This pathway provides an alternative and effective route to the target molecule, starting from

the corresponding amino derivative.

Step 1: Synthesis of 2-Amino-5-nitronicotinonitrile
The synthesis of the amino precursor is typically achieved by the nitration of 2-

aminonicotinonitrile.

Experimental Protocol:

Nitration of 2-Aminonicotinonitrile:

In a manner analogous to the nitration in Pathway A, dissolve 2-aminonicotinonitrile in

concentrated sulfuric acid at a low temperature (0-5 °C).

Slowly add a nitrating mixture of concentrated nitric acid and sulfuric acid, ensuring the

temperature does not exceed 10 °C.

After the addition, allow the reaction to proceed at room temperature for a specified

duration, monitoring by TLC.

Upon completion, the reaction is worked up by pouring the mixture onto ice, followed by

neutralization with a base (e.g., aqueous ammonia) to precipitate the product.

The crude 2-amino-5-nitronicotinonitrile is then collected by filtration, washed, and dried.
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Step 2: Diazotization and Hydrolysis to 2-Hydroxy-5-
nitronicotinonitrile
The conversion of the 2-amino group to a hydroxyl group is the key transformation in this step.

Experimental Protocol:

Formation of the Diazonium Salt:

Suspend the 2-amino-5-nitronicotinonitrile in an aqueous solution of a strong acid, such as

sulfuric acid or hydrochloric acid, in a beaker or flask cooled in an ice-salt bath to 0-5 °C.

Prepare a solution of sodium nitrite (NaNO₂) in water.

Slowly add the sodium nitrite solution dropwise to the suspension of the amine,

maintaining the temperature below 5 °C. The formation of the diazonium salt is usually

indicated by a change in color and the dissolution of the starting material.

Hydrolysis of the Diazonium Salt:

After the addition of sodium nitrite is complete, continue stirring the mixture in the cold for

an additional 15-30 minutes.

Slowly and carefully heat the reaction mixture to 50-60 °C. The decomposition of the

diazonium salt is accompanied by the evolution of nitrogen gas.

Maintain this temperature until the gas evolution ceases.

Isolation and Purification:

Cool the reaction mixture to room temperature. The product, 2-Hydroxy-5-
nitronicotinonitrile, should precipitate.

Collect the solid by filtration, wash with cold water, and dry.

Recrystallize the crude product from a suitable solvent to obtain the pure compound.

Trustworthiness and Self-Validation:
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The protocols described are based on well-established and fundamental reactions in organic

synthesis. The progress of each reaction can be reliably monitored by TLC. The identity and

purity of the final product should be confirmed by standard analytical techniques such as ¹H

NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The melting point of the synthesized

compound should also be determined and compared with literature values if available.

Data Presentation and Visualization
Table 1: Summary of Reagents and Typical Yields

Pathway Step
Starting
Material

Key
Reagents

Product
Typical
Yield (%)

A 1

2-

Hydroxynicoti

namide

H₂SO₄,

HNO₃, POCl₃

2-Chloro-5-

nitronicotinoni

trile

60-70

2

2-Chloro-5-

nitronicotinoni

trile

NaOH or

KOH (aq)

2-Hydroxy-5-

nitronicotinoni

trile

80-90

B 1

2-

Aminonicotin

onitrile

H₂SO₄, HNO₃

2-Amino-5-

nitronicotinoni

trile

75-85

2

2-Amino-5-

nitronicotinoni

trile

NaNO₂,

H₂SO₄ (aq)

2-Hydroxy-5-

nitronicotinoni

trile

70-80
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Pathway A

Pathway B
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Click to download full resolution via product page

Caption: Overview of the two synthetic pathways to 2-Hydroxy-5-nitronicotinonitrile.

Pathway A: Hydrolysis Mechanism Pathway B: Diazotization-Hydrolysis

2-Chloro-5-nitronicotinonitrile

Meisenheimer Complex

+ OH⁻
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- Cl⁻
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Diazonium Salt

+ HONO, H⁺

2-Hydroxy-5-nitronicotinonitrile

+ H₂O, - N₂, - H⁺

Click to download full resolution via product page

Caption: Simplified mechanisms for the key steps in each synthetic pathway.

Safety and Handling
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves when handling the reagents and products

described in these protocols.

Fume Hood: All steps involving volatile, corrosive, or toxic reagents such as phosphorus

oxychloride, concentrated acids, and organic solvents must be performed in a well-ventilated

fume hood.

Nitrating Agents: The nitrating mixture (concentrated sulfuric and nitric acids) is highly

corrosive and a strong oxidizing agent. It should be prepared and handled with extreme care,

avoiding contact with skin and combustible materials.

Diazonium Salts: Diazonium salts can be unstable and potentially explosive, especially when

dry. They should be prepared at low temperatures and used in solution without isolation

whenever possible. The hydrolysis step should be conducted with care, allowing for the

controlled evolution of nitrogen gas.

Waste Disposal: All chemical waste should be disposed of in accordance with institutional

and local regulations.

Characterization of 2-Hydroxy-5-nitronicotinonitrile
The identity and purity of the final product should be rigorously confirmed using a combination

of the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will

provide detailed information about the chemical structure and the successful incorporation of

the functional groups.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for

the hydroxyl (-OH), nitrile (-C≡N), and nitro (-NO₂) groups.

Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular

weight and elemental composition of the synthesized compound.

Melting Point: A sharp melting point is a good indicator of the purity of the final product.
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Thin Layer Chromatography (TLC): TLC should be used throughout the synthesis to monitor

reaction progress and assess the purity of the isolated products.

Conclusion
The synthetic protocols outlined in this application note provide reliable and reproducible

methods for the preparation of 2-Hydroxy-5-nitronicotinonitrile. By offering two distinct

pathways, researchers can choose the most suitable route based on the availability of starting

materials, equipment, and specific experimental requirements. The detailed explanations and

safety precautions are intended to ensure the successful and safe execution of these

syntheses, empowering further research and development in the fields of medicinal chemistry

and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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